ethyl 2-(((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[[1-(3-fluorophenyl)tetrazol-5-yl]methylamino]-2-oxoacetate
• InChI: InChI=1S/C12H12FN5O3/c1-2-21-12(20)11(19)14-7-10-15-16-17-18(10)9-5-3-4-8(13)6-9/h3-6H,2,7H2,1H3,(H,14,19)
• InChI Key: LQRIDOAQFVYPDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NCC1=NN=NN1C2=CC(=CC=C2)F
• Molecular Formula: C12H12FN5O3
• Molecular Weight: 293.25 g/mol

Description

The compound is a derivative of ethyl 2-amino-2-oxoacetate, which is an amino acid ester. It has a tetrazole ring, which is a heterocyclic compound consisting of a 5-membered aromatic ring with four nitrogen atoms and one carbon atom. The tetrazole ring is attached to a 3-fluorophenyl group, which is a phenyl ring (a cyclic group of 6 carbon atoms) with a fluorine atom attached to the third carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrazole ring and the 3-fluorophenyl group. The tetrazole ring is a planar, aromatic ring, which contributes to the stability of the molecule. The fluorine atom on the phenyl ring is highly electronegative, which could influence the chemical behavior of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the ester group could influence its solubility in various solvents.

Scientific Research Applications

Agricultural Chemistry

In agriculture, compounds like ethyl 2-oxoacetate derivatives can be explored for their potential as pesticides or herbicides. The tetrazole moiety is particularly interesting because it can act as a growth regulator or as a mimic of naturally occurring substances in plants. .

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Tetrazoles and fluorophenyl groups are found in various biologically active compounds, so this compound could potentially have biological activity.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound and studying its properties and potential applications.